2-Methyloxane-2-carbonyl chloride

• CAS No.: 115261-81-9
• Molecular Formula: C7H11ClO2
• Molecular Weight: 162.613
• IUPAC Name: 2-methyloxane-2-carbonyl chloride
• InChI: InChI=1S/C7H11ClO2/c1-7(6(8)9)4-2-3-5-10-7/h2-5H2,1H3
• InChI Key: FOIYILGRWUVAGP-UHFFFAOYSA-N
• SMILES: CC1(CCCCO1)C(=O)Cl
• Synonyms: 2H-Pyran-2-carbonyl chloride, tetrahydro-2-methyl- (9CI)

Description

2-Methyloxane-2-carbonyl chloride is a cyclic acyl chloride featuring a methyl-substituted oxane (tetrahydropyran) ring. Its structure combines the reactivity of an acid chloride with steric and electronic effects imposed by the methyl group and oxygen-containing ring. This compound is primarily used as an intermediate in organic synthesis, particularly for introducing the 2-methyloxane-2-carbonyl moiety into target molecules.

Comparison with Similar Compounds

The following analysis compares 2-methyloxane-2-carbonyl chloride with analogous acyl chlorides, focusing on synthesis, stability, reactivity, and purification. Key examples include 5-methoxyindole-2-acylchloride () and 4’-methylbiphenyl-2-carbonyl chloride (). Data are extrapolated from the provided evidence and generalized trends in acyl chloride chemistry.

Key Findings :

• Reaction Time : Aliphatic/cyclic acyl chlorides (e.g., 2-methyloxane-2-carbonyl chloride) may require longer reaction times compared to aromatic analogs (e.g., 4’-methylbiphenyl-2-carbonyl chloride) due to steric hindrance from the oxane ring .
• Purity Challenges : highlights that extended heating (>10 hours) generates side products, suggesting that cyclic acyl chlorides like 2-methyloxane-2-carbonyl chloride may require precise reaction monitoring .

Stability and Reactivity

• Hydrolytic Stability : The oxane ring’s electron-withdrawing oxygen atom likely increases electrophilicity at the carbonyl carbon, making 2-methyloxane-2-carbonyl chloride more reactive toward nucleophiles (e.g., amines, alcohols) compared to purely aliphatic acyl chlorides. However, steric protection from the methyl group may mitigate excessive hydrolysis .
• Thermal Stability : Aromatic acyl chlorides (e.g., 4’-methylbiphenyl-2-carbonyl chloride) exhibit higher thermal stability due to resonance stabilization, whereas alicyclic variants (e.g., 2-methyloxane-2-carbonyl chloride) may decompose faster under prolonged heating .

Purification and Handling

• Purification Methods :
  • Cyclic acyl chlorides (e.g., 2-methyloxane-2-carbonyl chloride) likely require column chromatography for isolation, similar to 5-methoxyindole-2-acylchloride .
  • Aromatic analogs (e.g., 4’-methylbiphenyl-2-carbonyl chloride) are often used without purification, as their planar structures minimize side-product formation .
• Safety Considerations : Acyl chlorides are highly reactive and corrosive. emphasizes workplace controls (e.g., local exhaust ventilation) for handling sensitizers and irritants, which apply universally to this compound class .